Cas no 895464-43-4 (3-(4-chlorobenzenesulfonyl)-N-(4-nitrophenyl)propanamide)

• Product Name: 3-(4-chlorobenzenesulfonyl)-N-(4-nitrophenyl)propanamide
• CAS No: 895464-43-4
• MF: C₁₅H₁₃ClN₂O₅S
• MW: 368.792121648788
• CID: 6020973
• PubChem ID: 7254314
• Update Time: 2025-06-24

3-(4-chlorobenzenesulfonyl)-N-(4-nitrophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorobenzenesulfonyl)-N-(4-nitrophenyl)propanamide
• Propanamide, 3-[(4-chlorophenyl)sulfonyl]-N-(4-nitrophenyl)-
• SR-01000021324-1
• F2536-1048
• SR-01000021324
• 3-(4-chlorophenyl)sulfonyl-N-(4-nitrophenyl)propanamide
• 3-((4-chlorophenyl)sulfonyl)-N-(4-nitrophenyl)propanamide
• 895464-43-4
• AKOS008719261

• Inchi： 1S/C15H13ClN2O5S/c16-11-1-7-14(8-2-11)24(22,23)10-9-15(19)17-12-3-5-13(6-4-12)18(20)21/h1-8H,9-10H2,(H,17,19)
• InChI Key： CBLFHLBGUUWACI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1)(=O)CCS(C1=CC=C(Cl)C=C1)(=O)=O

Computed Properties

• Exact Mass: 368.0233704g/mol
• Monoisotopic Mass: 368.0233704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-(4-chlorobenzenesulfonyl)-N-(4-nitrophenyl)propanamide

Introduction to 3-(4-Chlorobenzenesulfonyl)-N-(4-Nitrophenyl)propanamide (CAS No. 895464-43-4)

3-(4-Chlorobenzenesulfonyl)-N-(4-nitrophenyl)propanamide (CAS No. 895464-43-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorobenzenesulfonyl group and a nitrophenyl substituent, making it a valuable candidate for various applications, particularly in the development of new therapeutic agents.

The chemical structure of 3-(4-Chlorobenzenesulfonyl)-N-(4-nitrophenyl)propanamide is defined by its molecular formula, C₁₇H₁₅ClN₂O₄S, and its molecular weight of 378.82 g/mol. The presence of the sulfonyl and nitro groups imparts specific chemical properties that are crucial for its biological activity and potential therapeutic applications.

In recent years, there has been a growing interest in the study of 3-(4-Chlorobenzenesulfonyl)-N-(4-nitrophenyl)propanamide due to its potential as a lead compound in drug discovery. Research has shown that this compound exhibits significant anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of novel treatments for various diseases.

Anti-Inflammatory Properties: One of the key areas of research on 3-(4-Chlorobenzenesulfonyl)-N-(4-nitrophenyl)propanamide is its anti-inflammatory activity. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are known to play a crucial role in the pathogenesis of inflammatory diseases. This property makes it a potential therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Anti-Cancer Properties: Another significant area of investigation is the anti-cancer potential of 3-(4-Chlorobenzenesulfonyl)-N-(4-nitrophenyl)propanamide. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

Synthesis and Structural Characterization: The synthesis of 3-(4-Chlorobenzenesulfonyl)-N-(4-nitrophenyl)propanamide typically involves multi-step reactions starting from readily available starting materials. The first step often involves the formation of the sulfonyl chloride intermediate, followed by nucleophilic substitution with an appropriate amine to form the final product. Spectroscopic techniques such as NMR and mass spectrometry are commonly used to confirm the structure and purity of the synthesized compound.

Bioavailability and Pharmacokinetics: Understanding the bioavailability and pharmacokinetic properties of 3-(4-Chlorobenzenesulfonyl)-N-(4-nitrophenyl)propanamide is essential for its development as a therapeutic agent. Studies have shown that this compound has moderate oral bioavailability, which can be further optimized through formulation strategies. Additionally, its metabolic stability and distribution in tissues are important factors that need to be considered during preclinical development.

Toxicity and Safety Profile: Ensuring the safety profile of any potential drug candidate is a critical aspect of drug development. Preliminary toxicity studies on 3-(4-Chlorobenzenesulfonyl)-N-(4-nitrophenyl)propanamide have indicated that it has a favorable safety profile at therapeutic doses. However, further extensive toxicity studies are required to fully assess its long-term safety and potential side effects.

Clinical Applications: While still in the early stages of development, 3-(4-Chlorobenzenesulfonyl)-N-(4-nitrophenyl)propanamide shows promise for several clinical applications. Its anti-inflammatory properties make it a potential candidate for treating chronic inflammatory conditions, while its anti-cancer properties suggest it could be developed into an effective chemotherapeutic agent. Clinical trials will be necessary to validate these findings and determine the optimal dosing regimens for different indications.

FUTURE DIRECTIONS: The ongoing research on 3-(4-Chlorobenzenesulfonyl)-N-(4-nitrophenyl)propanamide is focused on optimizing its chemical structure to enhance its potency and selectivity. Additionally, efforts are being made to develop more efficient synthesis methods to improve scalability for large-scale production. As more data becomes available from preclinical studies, it is expected that this compound will advance into clinical trials, bringing us closer to realizing its full therapeutic potential.